molecular formula C21H23N3O7 B11019992 4,5-dimethoxy-2-nitro-N-{2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}benzamide

4,5-dimethoxy-2-nitro-N-{2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}benzamide

Cat. No.: B11019992
M. Wt: 429.4 g/mol
InChI Key: YOIIIIWJMRDQDV-UHFFFAOYSA-N
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Description

4,5-dimethoxy-2-nitro-N-{2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}benzamide is a complex organic compound with potential applications in various scientific fields. This compound features a benzamide core substituted with methoxy, nitro, and tetrahydrofuran-2-ylmethylcarbamoyl groups, which contribute to its unique chemical properties.

Properties

Molecular Formula

C21H23N3O7

Molecular Weight

429.4 g/mol

IUPAC Name

4,5-dimethoxy-2-nitro-N-[2-(oxolan-2-ylmethylcarbamoyl)phenyl]benzamide

InChI

InChI=1S/C21H23N3O7/c1-29-18-10-15(17(24(27)28)11-19(18)30-2)21(26)23-16-8-4-3-7-14(16)20(25)22-12-13-6-5-9-31-13/h3-4,7-8,10-11,13H,5-6,9,12H2,1-2H3,(H,22,25)(H,23,26)

InChI Key

YOIIIIWJMRDQDV-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3CCCO3)[N+](=O)[O-])OC

Origin of Product

United States

Preparation Methods

The synthesis of 4,5-dimethoxy-2-nitro-N-{2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}benzamide involves multiple steps, typically starting with the preparation of the benzamide core. The synthetic route may include nitration, methoxylation, and carbamoylation reactions under controlled conditions. Industrial production methods would likely involve optimizing these reactions for higher yields and purity, using advanced techniques such as continuous flow reactors and automated synthesis systems.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

    Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas with a palladium catalyst.

    Substitution: The methoxy groups can be substituted with other functional groups using nucleophilic substitution reactions.

    Hydrolysis: The carbamoyl group can be hydrolyzed under acidic or basic conditions to yield the corresponding amine and carboxylic acid derivatives.

Common reagents for these reactions include hydrogen gas, palladium catalysts, nucleophiles like sodium methoxide, and acids or bases for hydrolysis. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

    Chemistry: Used as a building block for synthesizing more complex molecules.

    Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential therapeutic effects in treating various diseases.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For example, the nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to biological effects. The methoxy and carbamoyl groups may also contribute to its activity by modulating its interaction with enzymes and receptors.

Comparison with Similar Compounds

Similar compounds to 4,5-dimethoxy-2-nitro-N-{2-[(tetrahydrofuran-2-ylmethyl)carbamoyl]phenyl}benzamide include:

These compounds share similar structural features but differ in their substituents, which can significantly impact their chemical properties and biological activities

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